Cas no 2876-35-9 (Naphthalene,2-(1,1-dimethylethyl)-)

Naphthalene,2-(1,1-dimethylethyl)- structure
2876-35-9 structure
Product Name:Naphthalene,2-(1,1-dimethylethyl)-
CAS No:2876-35-9
MF:C14H16
MW:184.276844024658
CID:268396
PubChem ID:17889
Update Time:2025-04-19

Naphthalene,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,2-(1,1-dimethylethyl)-
    • &#946
    • 2-(1,1-Dimethylethyl)naphthalene
    • 2-tert-Butylnaphthalene
    • Naphthalene, 2-tert-butyl-
    • -tert-Butylnaphthalene
    • NCIOpen2_001454
    • .beta.-tert-Butylnaphthalene
    • 2876-35-9
    • DTXSID90182945
    • NSC91462
    • InChI=1/C14H16/c1-14(2,3)13-9-8-11-6-4-5-7-12(11)10-13/h4-10H,1-3H
    • 2-(TERT-BUTYL)NAPHTHALENE
    • MCEORGGPAKTORV-UHFFFAOYSA-N
    • 2-t-butylnaphthalene
    • NSC 91462
    • 2-tert-butyl-naphthalene
    • NSC-91462
    • Naphthalene, 2-(1,1-dimethylethyl)-
    • AKOS006274011
    • Inchi: 1S/C14H16/c1-14(2,3)13-9-8-11-6-4-5-7-12(11)10-13/h4-10H,1-3H3
    • InChI Key: MCEORGGPAKTORV-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 184.12528
  • Monoisotopic Mass: 184.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.9648
  • Melting Point: -5°C
  • Boiling Point: 281.65°C
  • Flash Point: 121.6°C
  • Refractive Index: 1.5740
  • PSA: 0

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